sodium 3-hydroxythietane-3-sulfonate
Overview
Description
Sodium 3-hydroxythietane-3-sulfonate is an organosulfur compound with the molecular formula C3H7NaO4S2 and a molecular weight of 194.19 g/mol . This compound is characterized by the presence of a thietane ring, which is a four-membered ring containing a sulfur atom. The sulfonate group attached to the thietane ring imparts unique chemical properties to the compound.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of sodium 3-hydroxythietane-3-sulfonate typically involves the reaction of 3-hydroxythietane with sodium sulfite under controlled conditions. The reaction is carried out in an aqueous medium, and the product is isolated through crystallization .
Industrial Production Methods
Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and optimized reaction conditions to ensure high yield and purity of the final product .
Chemical Reactions Analysis
Types of Reactions
Sodium 3-hydroxythietane-3-sulfonate undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form sulfonic acid derivatives.
Reduction: Reduction reactions can convert the sulfonate group to a sulfinate group.
Substitution: The sulfonate group can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.
Reduction: Reducing agents such as sodium borohydride are used.
Substitution: Reagents like alkyl halides and nucleophiles are employed for substitution reactions.
Major Products
Oxidation: Sulfonic acid derivatives.
Reduction: Sulfinate derivatives.
Substitution: Various substituted thietane derivatives.
Scientific Research Applications
Sodium 3-hydroxythietane-3-sulfonate has diverse applications in scientific research:
Chemistry: Used as a building block for synthesizing other organosulfur compounds.
Biology: Investigated for its potential biological activities and interactions with biomolecules.
Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of sodium 3-hydroxythietane-3-sulfonate involves its interaction with molecular targets through its sulfonate group. The compound can form strong ionic bonds with positively charged sites on proteins and enzymes, potentially altering their activity and function. The thietane ring structure also contributes to its reactivity and interaction with biological molecules.
Comparison with Similar Compounds
Similar Compounds
- Sodium p-xylene sulfonate
- Sodium benzene sulfonate
- Sodium cumene sulfonate
- Sodium p-toluene sulfonate
Uniqueness
Sodium 3-hydroxythietane-3-sulfonate is unique due to its thietane ring structure, which imparts distinct chemical properties compared to other sulfonate compounds. This structural feature allows for specific reactivity and interactions that are not observed in other similar compounds .
Properties
CAS No. |
1934789-86-2 |
|---|---|
Molecular Formula |
C3H5NaO4S2 |
Molecular Weight |
192.2 |
Purity |
95 |
Origin of Product |
United States |
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